Cesium hydroxide

• IUPAC Name: cesium;hydroxide
• InChI: InChI=1S/Cs.H2O/h;1H2/q+1;/p-1
• InChI Key: HUCVOHYBFXVBRW-UHFFFAOYSA-M
• Canonical SMILES: [OH-].[Cs+]
• Molecular Formula: CsHO, CsOH
• DSSTOX Substance ID: DTXSID7066699
• Molecular Weight: 149.913 g/mol
• Physical Description: Cesium hydroxide is a colorless to yellow crystalline solid. Harmful to skin and eyes. Used in electric storage batteries., Colorless or yellowish, crystalline solid. Note: Hygroscopic (i.e., absorbs moisture from the air); [NIOSH], COLOURLESS-TO-YELLOW HYGROSCOPIC CRYSTALS., Colorless or yellowish, crystalline solid., Colorless or yellowish, crystalline solid. [Note: Hygroscopic (i.e., absorbs moisture from the air).]
• Solubility: 395 % at 59 °F (NIOSH, 2023), Soluble in ethanol, Soluble in about 25 parts water, much heat being evolved, 300 g/100 g water at 30 °C, Solubility in water, g/100ml at 15 °C: 395 (very good), (59 °F): 395%
• Density: 3.68 (NIOSH, 2023) - Denser than water; will sink, 3.68 g/cu cm, 3.68 g/cm³, 3.68
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx)
• Color/Form: White-yellow hygroscopic crystals, Colorless or yellowish, fused, crystalline mass
• CAS No.: 21351-79-1
• Melting Point: 522 °F (NIOSH, 2023), 342.3 °C, MP: 272.3 °C, 272 °C, 522 °F

Description

Cesium hydroxide, with the chemical formula CsOH, is a powerful base and a hydroxide of the alkali metal cesium. It is known for its strong alkalinity and distinctive properties. This compound appears as colorless or white deliquescent granules or lumps. It has a melting point of 272.31°C and boils at 670°C, decomposing at high temperatures. It is highly soluble in water, producing a solution that is strongly basic, reacting violently with acids, and is capable of attacking glass and other silicate materials .

Mechanism of Action

Target of Action

Cesium hydroxide primarily targets hydrogen ions (H+) in water, where it undergoes a neutralization reaction . In the field of chemistry, it is often used as a reference compound for studying the behavior of hydroxide ions in aqueous solutions . It also targets internal aryl alkynes with primary amides in the process of hydroamidation .

Mode of Action

When this compound reacts with water, the hydroxide ions from this compound combine with the hydrogen ions (H+) from water to form water molecules . This reaction is exothermic, releasing heat in the process . The resulting solution is basic due to the presence of hydroxide ions . In the process of hydroamidation, this compound mediates the reaction, delivering the corresponding stereodefined (Z)-enamides .

Biochemical Pathways

This compound doesn’t directly affect biochemical pathways in living organisms. Its radioactive isotope, radiocesium, can be taken up by plants through similar pathways as potassium . Two different pathways have been proposed for cesium transport in plants: the calcium-sensitive cesium uptake pathway which mainly functions in potassium sufficient plants and the calcium-insensitive cesium uptake pathway that has been thought to involve high affinity transporters which are inhibited by ammonium as well as gadolinium .

Pharmacokinetics

It’s known that this compound neutralizes acids violently to form salts plus water . It reacts with certain metals (such as aluminum and zinc) to form oxides or hydroxides of the metal and generate gaseous hydrogen . It may initiate polymerization reactions in polymerizable organic compounds, especially epoxides .

Result of Action

The primary result of this compound’s action is the formation of water molecules and heat when it reacts with water . In the process of hydroamidation, it delivers the corresponding stereodefined (Z)-enamides . In the presence of cesium ions, the reaction preference changes from attack at the ketone carbonyl to attack at the ester carbon due to metal ion-specific transition state conformational accommodation .

Action Environment

Environmental factors can influence the action of this compound. For instance, the presence of water is necessary for this compound to undergo a neutralization reaction . In the context of radiocesium uptake by plants, factors such as the presence of other cations and phytohormones can regulate the uptake . The efficiency of radiocesium phytoremediation can be improved by biotic and abiotic factors such as microorganisms and chemicals .

Biochemical Analysis

Biochemical Properties

Cesium hydroxide plays a significant role in biochemical reactions due to its strong basic nature. It can act as a base catalyst in various organic reactions, promoting certain types of organic transformations . In biochemical contexts, this compound interacts with enzymes, proteins, and other biomolecules primarily through its ability to neutralize acids and alter pH levels. This can affect the activity of enzymes and the stability of proteins, as many biochemical reactions are pH-dependent. For example, this compound can influence the ionization state of amino acid residues in enzymes, thereby affecting their catalytic activity.

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. Its strong alkalinity can disrupt cell membranes and alter cellular pH, leading to changes in cell function. This compound can influence cell signaling pathways, gene expression, and cellular metabolism by altering the intracellular environment. For instance, changes in pH can affect the activity of pH-sensitive ion channels and transporters, leading to altered cellular ion homeostasis . Additionally, this compound can impact gene expression by modifying the activity of transcription factors and other regulatory proteins that are sensitive to pH changes.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules through its strong basic properties. This compound can neutralize acids, leading to the formation of salts and water . This neutralization reaction can affect the structure and function of proteins and enzymes by altering their ionization states. This compound can also initiate polymerization reactions in polymerizable organic compounds, such as epoxides . These interactions can result in enzyme inhibition or activation, depending on the specific biochemical context.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and reactivity. This compound is known to absorb carbon dioxide and water from the air, which can lead to changes in its concentration and effectiveness . Over time, this compound can degrade, resulting in a decrease in its basicity and reactivity. Long-term exposure to this compound can cause persistent changes in cellular function, including alterations in gene expression and metabolic activity . These temporal effects are important to consider in both in vitro and in vivo studies.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can cause mild changes in cellular pH and enzyme activity. At high doses, this compound can be toxic and cause significant adverse effects . For example, high doses of this compound can lead to tissue damage, inflammation, and disruption of normal cellular function. Threshold effects have been observed, where a certain dosage level results in a marked increase in toxicity and adverse effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily through its ability to alter pH and ion homeostasis. It interacts with enzymes and cofactors that are sensitive to pH changes, affecting metabolic flux and metabolite levels . For instance, this compound can influence the activity of enzymes involved in glycolysis and the citric acid cycle by altering the intracellular pH. This can lead to changes in the production of ATP and other key metabolites.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cell membranes . This compound can also affect its localization and accumulation within specific cellular compartments. For example, it can be taken up by cells through ion channels and transporters that are sensitive to pH and ion gradients.

Subcellular Localization

The subcellular localization of this compound can influence its activity and function. This compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . For instance, it can accumulate in the cytoplasm, nucleus, or mitochondria, depending on the cellular context. The localization of this compound can affect its interactions with biomolecules and its overall impact on cellular function.

Preparation Methods

Synthetic Routes and Reaction Conditions: Cesium hydroxide is generally produced by reacting cesium metal with water. This exothermic reaction generates this compound along with the release of hydrogen gas. The chemical equation representing this process is: [ 2Cs (s) + 2H_2O (l) \rightarrow 2CsOH (aq) + H_2 (g) ]

Industrial Production Methods: In industrial settings, this compound is produced by the electrolysis of cesium chloride (CsCl) in the presence of water. This method ensures a high yield and purity of the compound .

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions, particularly when exposed to air, forming cesium oxide (Cs_2O).

Reduction: It can be reduced back to cesium metal under specific conditions.

Substitution: this compound can participate in substitution reactions, where it replaces other hydroxides in compounds.

Common Reagents and Conditions:

Acids: Reacts violently with acids to form cesium salts and water.

Silicates: Attacks glass and other silicate materials, dissolving them.

Major Products Formed:

Cesium Salts: Formed when reacting with various acids.

Cesium Oxide: Formed during oxidation reactions.

Scientific Research Applications

Cesium hydroxide has a wide range of applications in scientific research:

Chemistry: Used as a base catalyst in organic synthesis, particularly in the synthesis of methoxy polyethylene glycols and other organic transformations.

Biology: Employed in the preparation of cesium-based compounds used in biological research.

Medicine: Utilized in the synthesis of certain pharmaceuticals.

Industry: Used in the manufacture of special glasses, affecting the refractive index, making it valuable for lenses and other optical components.

Comparison with Similar Compounds

• Lithium hydroxide (LiOH)
• Sodium hydroxide (NaOH)
• Potassium hydroxide (KOH)
• Rubidium hydroxide (RbOH)

Comparison: Cesium hydroxide is the strongest base among the alkali metal hydroxides. It is more reactive than its lighter homologues, such as sodium hydroxide and potassium hydroxide. This high reactivity makes it particularly useful in applications requiring strong bases .

This compound’s unique properties, such as its ability to dissolve glass and its high reactivity, set it apart from other alkali metal hydroxides, making it a valuable compound in various scientific and industrial applications .

Customer Q & A

ANone: Cesium hydroxide has the molecular formula CsOH and a molecular weight of 149.91 g/mol.

A: Infrared (IR) spectroscopy can be used to distinguish between OH- ions and H2O molecules in this compound monohydrate at 293 K. []

A: this compound can deposit onto oxidized stainless steel surfaces at temperatures between 1000 and 1200 Kelvin. [] This deposition occurs through a chemical reaction between cesium and chromate present in the oxide layer. This compound can also react with boric oxide coatings on stainless steel, forming cesium metaborate. []

A: At temperatures above 973 K, this compound vapor reacts with calcium silicate insulation, forming dicalcium silicate (Ca2SiO4) and cesium aluminum silicate (CsAlSiO4). [] This reaction is significant as it may explain the formation of cesium-bearing materials observed following the Fukushima Daiichi nuclear power plant accident. []

A: Yes, at high temperatures (1270K), this compound reacts with the boric oxide (B2O3) formed from the reaction between boron carbide and steam. This reaction likely forms cesium metaborate (CsBO2). []

ANone: this compound is a powerful base frequently used as a catalyst in various organic reactions, including:

* **N-alkylation of amines:** Enables the selective synthesis of secondary amines by promoting monoalkylations and suppressing overalkylations. []* **Synthesis of unsymmetrical organoselenides:** Catalyzes the reaction of arylselenol with alkyl halides in the presence of potassium hydroxide, providing a cost-effective alternative to using this compound as the sole base. []* **Stereoselective synthesis of (Z)-1,2-diarylthio-1-alkenes:** Catalyzes the reaction of terminal alkynes with diaryl disulfides under a nitrogen atmosphere. [, ]* **Synthesis of aryltellurophosphates:** Enables the efficient synthesis of aryltellurophosphates from dialkyl phosphites and diaryl ditellurides at room temperature. []* **Synthesis of 1-iodoalkynes:** Catalyzes the reaction of terminal alkynes with iodine in THF, leading to high yields of 1-iodoalkynes. []* **Hydrothiolation of alkynyl selenides:** Promotes the hydrothiolation of alkynyl selenides to produce (Z)-1-organoseleno-2-arylthio-1-alkenes with high stereo- and regioselectivity. []* **Hydroamidation of internal aryl alkynes:** Mediates the hydroamidation of internal aryl alkynes with primary amides, producing stereodefined (Z)-enamides with high anti-selectivity. []

A: this compound plays a crucial role in enhancing the activity and selectivity of alumina-supported ruthenium carbonyl catalysts for dibenzothiophene hydrodesulfurization. [, ] It promotes the C-S bond cleavage of dibenzothiophene and stabilizes the Ru-S bonds in the active ruthenium sulfide species, leading to higher catalytic activity. [] Additionally, this compound increases the amount of labile sulfur on the catalyst, suggesting a higher dispersion of active ruthenium species. []

A: While pure this compound volatilizes rapidly in steam at high temperatures, its interaction with certain materials, such as coal mineral matter, can significantly reduce its volatility. []

ANone: this compound is a strong base and should be handled with caution. Information regarding specific safety precautions and regulations can be found in the material safety data sheet provided by the manufacturer.

A: Flame atomic absorption spectrometry can be used to determine the concentration of this compound in workplace air. The method involves capturing the sample on a micro-filter, desorbing it with water, and analyzing the solution. []